Cas no 2089706-16-9 (2-Pyridineacetic acid, α-amino-5-bromo-4-methyl-, methyl ester)

• Product Name: 2-Pyridineacetic acid, α-amino-5-bromo-4-methyl-, methyl ester
• CAS No: 2089706-16-9
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5254220
• Update Time: 2025-05-22

2-Pyridineacetic acid, α-amino-5-bromo-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, α-amino-5-bromo-4-methyl-, methyl ester

• Inchi： 1S/C9H11BrN2O2/c1-5-3-7(12-4-6(5)10)8(11)9(13)14-2/h3-4,8H,11H2,1-2H3
• InChI Key： PNQJWLBXWRUKIN-UHFFFAOYSA-N
• SMILES： C1(C(N)C(OC)=O)=NC=C(Br)C(C)=C1

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 328.0±37.0 °C(Predicted)
• pka: 5.59±0.50(Predicted)

Additional information on 2-Pyridineacetic acid, α-amino-5-bromo-4-methyl-, methyl ester

Comprehensive Overview of 2-Pyridineacetic acid, α-amino-5-bromo-4-methyl-, methyl ester (CAS No. 2089706-16-9)

2-Pyridineacetic acid, α-amino-5-bromo-4-methyl-, methyl ester (CAS No. 2089706-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromo and methyl substituents, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, owing to its α-amino and ester functional groups. The compound's structural features make it a valuable candidate for drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in medicinal chemistry. 2-Pyridineacetic acid derivatives are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 5-bromo group in this compound suggests potential halogen-bonding interactions, which are crucial in drug design for improving binding affinity. Additionally, the methyl ester moiety offers hydrolytic stability, making it suitable for prodrug development. These attributes align with current trends in small-molecule therapeutics, where researchers prioritize compounds with tunable pharmacokinetics.

The synthesis of CAS No. 2089706-16-9 typically involves multi-step organic reactions, including bromination and esterification. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for pharmaceutical applications. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalytic methods to minimize waste. This aligns with the broader industry shift toward sustainable manufacturing practices, a topic frequently searched by professionals in the field.

From a commercial perspective, 2-Pyridineacetic acid, α-amino-5-bromo-4-methyl-, methyl ester is supplied by leading chemical vendors under stringent quality controls. Its pricing and availability are often queried in chemical databases and procurement platforms, reflecting its niche yet expanding market. Researchers also frequently search for analogs and structure-activity relationships (SAR) to explore its full potential. The compound's molecular weight and solubility data are equally sought after for experimental planning.

Looking ahead, the compound's applications may extend to bioconjugation and proteomics, areas gaining traction in personalized medicine. Its compatibility with click chemistry protocols could further elevate its utility in labeling and diagnostics. As the scientific community continues to unravel its capabilities, CAS No. 2089706-16-9 remains a promising candidate for innovation in life sciences and material engineering.